N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide

• IUPAC Name: N-[3-(4-methylpiperidine-1-carbonyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H21N3O2/c1-14-7-10-22(11-8-14)19(24)15-4-2-6-17(12-15)21-18(23)16-5-3-9-20-13-16/h2-6,9,12-14H,7-8,10-11H2,1H3,(H,21,23)
• InChI Key: NUIBAOKJKNNGEX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research. It was first synthesized in 1976 and has since been used to study the mechanisms of Parkinson's disease. MPTP has been found to be toxic to dopaminergic neurons in the brain, leading to the development of Parkinson's-like symptoms in humans and animals.

Mechanism of Action

The mechanism of action of N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide involves its conversion to MPP+ (1-methyl-4-phenylpyridinium), which is a potent neurotoxin. MPP+ is taken up by dopaminergic neurons in the brain and disrupts their normal function, leading to cell death and the development of Parkinson's-like symptoms.
Biochemical and Physiological Effects
N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide has been found to cause a range of biochemical and physiological effects in the brain. It has been shown to decrease dopamine levels, increase oxidative stress, and induce inflammation in the brain. These effects contribute to the development of Parkinson's-like symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide in lab experiments is that it reliably induces Parkinson's-like symptoms in animals, making it a useful tool for studying the disease. However, N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide is toxic and requires careful handling to avoid exposure. Additionally, the effects of N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide on the brain may not fully replicate the complex mechanisms of Parkinson's disease in humans.

Future Directions

There are several future directions for research involving N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide. One area of interest is the development of new drugs and treatments for Parkinson's disease based on the mechanisms of N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide toxicity. Another area of research is the use of N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide as a tool to study the effects of environmental toxins and other compounds on the brain. Additionally, further research is needed to fully understand the complex mechanisms of N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide toxicity and its relationship to Parkinson's disease.

Synthesis Methods

N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide is synthesized by reacting 4-methyl-1-piperidinylmagnesium bromide with 3-nitrobenzoyl chloride, followed by reduction with iron powder and acetic acid. The resulting compound is then reacted with nicotinoyl chloride to produce N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide.

Scientific Research Applications

N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide has been widely used in scientific research to study the mechanisms of Parkinson's disease. It has been found to be toxic to dopaminergic neurons in the brain, leading to the development of Parkinson's-like symptoms in humans and animals. N-{3-[(4-methyl-1-piperidinyl)carbonyl]phenyl}nicotinamide has also been used to study the effects of drugs and other compounds on the brain and nervous system.